{3-[3-(1-benzyl-5-methyl-1H-1,2,3-triazol-4-yl)-1,2,4-oxadiazol-5-yl]phenyl}dimethylamine
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Overview
Description
The compound is a complex organic molecule that contains several functional groups, including a benzyl group, a 1,2,3-triazole ring, a 1,2,4-oxadiazole ring, and a dimethylamine group . These functional groups suggest that the compound could have interesting chemical properties and potential applications in fields such as medicinal chemistry or materials science .
Molecular Structure Analysis
The molecular structure of this compound would be expected to be quite complex due to the presence of multiple heterocyclic rings . These rings would likely contribute to the overall stability of the molecule and could also influence its reactivity .Chemical Reactions Analysis
Again, while specific reactions involving this compound are not available, similar compounds containing 1,2,3-triazole rings are known to participate in a variety of chemical reactions . These can include reactions with electrophiles and nucleophiles, as well as various types of cycloaddition reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be expected to be influenced by the presence of the heterocyclic rings and the benzyl group . For example, the compound could have a relatively high boiling point and melting point due to the presence of these rigid structures .Scientific Research Applications
- Anticonvulsant Properties : Certain 1,2,3-triazole derivatives exhibit anticonvulsant activity. Researchers have explored their potential as antiepileptic agents .
- Antibacterial and Antifungal Activity : Triazoles have been investigated for their antimicrobial properties. They can act as inhibitors of enzymes involved in cell wall synthesis, making them relevant for antibacterial and antifungal drug development .
Supramolecular Chemistry and Materials Science
1,2,3-triazoles play a crucial role in supramolecular chemistry and materials science. Their unique properties make them valuable in these fields:
- Click Chemistry : The compound’s triazole moiety is often synthesized using click chemistry, a powerful method for linking molecular components. Click reactions are widely used in materials science to create functional materials, such as polymers and dendrimers .
- Fluorescent Imaging : Triazole-based fluorescent probes have been developed for bioimaging applications. These probes can selectively target specific cellular components or biomolecules, aiding in disease diagnosis and drug delivery .
Organic Synthesis and Chemical Biology
1,2,3-triazoles serve as versatile building blocks in organic synthesis and chemical biology:
- Bioconjugation : Researchers use triazoles for bioconjugation, linking biomolecules (e.g., proteins, peptides, or nucleic acids) to other entities. This technique is essential for drug delivery, diagnostics, and targeted therapy .
- Enzyme Inhibition : The compound’s structure suggests potential interactions with enzymes. Investigating its inhibitory effects on specific enzymes (e.g., kinases or proteases) could be valuable for drug development .
Other Applications
Beyond the mentioned fields, consider exploring these additional applications:
- Photophysics and Optoelectronics : Triazole-containing compounds can exhibit interesting photophysical properties. Researchers have used them in optoelectronic devices, such as organic light-emitting diodes (OLEDs) and solar cells .
- Metal Coordination Chemistry : Triazoles can coordinate with metal ions, leading to metal-organic frameworks (MOFs) or other coordination complexes. These materials find applications in catalysis, gas storage, and sensing .
Future Directions
The synthesis and study of novel organic compounds like this one is a vibrant area of research in chemistry . Future work could involve synthesizing this compound and studying its properties in more detail. This could include investigating its potential biological activity, as well as its physical and chemical properties .
Mechanism of Action
Target of Action
It is known that triazole derivatives often interact with various enzymes and receptors in the body .
Mode of Action
The compound contains a triazole moiety, which is known to actively contribute to binding to the active site of enzymes .
Biochemical Pathways
Triazole derivatives are known to be involved in a variety of biochemical processes due to their ability to bind to different enzymes and receptors .
Pharmacokinetics
It is soluble in dmso and dmf , which suggests it may have good bioavailability
Result of Action
Given the known activity of triazole derivatives, it is likely that this compound could have a range of potential effects depending on the specific target it interacts with .
properties
IUPAC Name |
3-[3-(1-benzyl-5-methyltriazol-4-yl)-1,2,4-oxadiazol-5-yl]-N,N-dimethylaniline |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20N6O/c1-14-18(22-24-26(14)13-15-8-5-4-6-9-15)19-21-20(27-23-19)16-10-7-11-17(12-16)25(2)3/h4-12H,13H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ISMJAXKCYTWJAS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=NN1CC2=CC=CC=C2)C3=NOC(=N3)C4=CC(=CC=C4)N(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20N6O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
360.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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